Cas no 51584-35-1 (Methanamine, N-(3,7-dihydro-3,7-dimethyl-6H-purin-6-ylidene)-)

• Product Name: Methanamine, N-(3,7-dihydro-3,7-dimethyl-6H-purin-6-ylidene)-
• CAS No: 51584-35-1
• MF: C₈H₁₁N₅
• MW: 177.206440210342
• CID: 361941
• PubChem ID: 71366086
• Update Time: 2025-04-19

Methanamine, N-(3,7-dihydro-3,7-dimethyl-6H-purin-6-ylidene)- Chemical and Physical Properties

Names and Identifiers

• Methanamine, N-(3,7-dihydro-3,7-dimethyl-6H-purin-6-ylidene)-
• N,3,7-trimethylpurin-6-imine
• (6Z)-N,3,7-Trimethyl-3,7-dihydro-6H-purin-6-imine
• 51584-35-1
• DTXSID60789460

• Inchi： 1S/C8H11N5/c1-9-7-6-8(11-5-12(6)2)13(3)4-10-7/h4-5H,1-3H3/b9-7-
• InChI Key： SPKZQHOOXGUQAR-CLFYSBASSA-N
• SMILES： N1(C)C=NC2=C1/C(=N/C)/N=CN2C

Computed Properties

• Exact Mass: 177.10163
• Monoisotopic Mass: 177.10144537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 45.78